Cas no 929339-39-9 ((2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one)

• Product Name: (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one
• CAS No: 929339-39-9
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 5225472
• Update Time: 2025-08-02

(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one

• Inchi： 1S/C19H15NO3/c1-2-20-11-12(14-5-3-4-6-16(14)20)9-18-19(22)15-8-7-13(21)10-17(15)23-18/h3-11,21H,2H2,1H3
• InChI Key： ZHDFKWWRBGSMAA-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)C1=CC1C2=C(N(CC)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one

Exploring (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one (CAS No. 929339-39-9): Properties, Applications, and Market Insights

The compound (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one (CAS No. 929339-39-9) is a fascinating chemical entity that has garnered attention in various research and industrial applications. This article delves into its chemical properties, synthesis methods, potential applications, and the latest market trends surrounding this unique molecule. Whether you're a researcher, a pharmaceutical developer, or a chemistry enthusiast, understanding this compound can provide valuable insights into its role in modern science.

(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one belongs to the class of benzofuran derivatives, which are known for their diverse biological activities. The presence of both indole and benzofuran moieties in its structure contributes to its unique physicochemical properties. The compound exhibits a molecular weight of approximately 295.32 g/mol and a melting point that varies depending on its purity and crystalline form. Its solubility profile makes it suitable for various organic solvents, which is crucial for its application in drug formulation and material science.

One of the most intriguing aspects of (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one is its potential in pharmaceutical research. Recent studies have explored its role as a bioactive molecule, particularly in the context of anti-inflammatory and antioxidant properties. Researchers are investigating its mechanism of action, which may involve the modulation of key enzymatic pathways. This has led to increased interest in its use as a lead compound for the development of novel therapeutics.

In addition to its pharmaceutical potential, (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one has shown promise in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths has also sparked interest in its application for fluorescent probes and sensors. These applications align with the growing demand for sustainable and efficient materials in the tech industry.

The synthesis of (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one typically involves a multi-step process, starting with the condensation of 1-ethylindole-3-carbaldehyde and 6-hydroxybenzofuran-3-one. Optimizing the reaction conditions, such as temperature, solvent choice, and catalyst use, is critical to achieving high yields and purity. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing the environmental impact of its production.

From a market perspective, the demand for (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one is steadily increasing, driven by its expanding applications in pharmaceuticals and advanced materials. Key players in the chemical industry are investing in research to scale up production and improve cost-efficiency. The compound's niche applications, such as in specialty chemicals and research reagents, further contribute to its market growth. Analysts predict that its demand will continue to rise as new uses are discovered.

For researchers and industry professionals, understanding the safety and handling of (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one is essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various storage conditions has been well-documented, making it a reliable compound for long-term use in research settings.

In conclusion, (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-1-benzofuran-3-one (CAS No. 929339-39-9) represents a versatile and valuable compound with significant potential across multiple industries. Its unique chemical structure, combined with its bioactive and material properties, positions it as a molecule of interest for future innovations. As research continues to uncover new applications, its role in science and technology is expected to expand, offering exciting opportunities for discovery and development.